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Compound Name: 3-Chloro-6-cyclopropylpyridazine

CAS No.: 1046816-38-9

Cat. No.: B1424990

Get Quote

Executive Summary
3-Chloro-6-cyclopropylpyridazine (CAS 13133-22-7) is not merely a heterocycle; it is a

privileged scaffold in modern medicinal chemistry, most notably serving as the structural anchor

for Risdiplam (Evrysdi), the first oral treatment for Spinal Muscular Atrophy (SMA).

This guide provides a rigorous, self-validating in silico framework for modeling this molecule.

We move beyond generic protocols to address the specific electronic anomalies of the

pyridazine core, the strain energy of the cyclopropyl substituent, and the "warhead" reactivity of

the C3-chlorine atom.

Part 1: Molecular Architecture & Quantum
Mechanical Profiling
The Electronic Landscape
The 1,2-diazine (pyridazine) ring possesses a unique electronic signature due to the adjacent

nitrogen lone pairs, creating a high dipole moment and significant electron deficiency at

carbons 3 and 6.
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Objective: Accurately map the electrostatic potential (ESP) to predict nucleophilic attack sites (

) versus metal-catalyzed coupling sites.

Experimental Protocol: DFT Optimization
Software: Gaussian 16 / ORCA 5.0

Functional/Basis Set: B3LYP-D3(BJ)/6-311+G(2d,p)

Rationale: The inclusion of diffuse functions (+) is critical for describing the lone pair

interactions of the N-N bond. Dispersion correction (D3) is mandatory to account for the

cyclopropyl ring's intramolecular London dispersion forces.

Solvation Model: CPCM (Acetonitrile) – mimics the polar aprotic environment of typical

substitution reactions.

Step-by-Step Workflow:

Conformational Scan: Rotate the cyclopropyl-pyridazine bond (

to

in

steps).

Expectation: The "bisected" conformation (cyclopropyl C-H bond perpendicular to the

aromatic plane) is generally favored due to conjugation between the Walsh orbitals of the

cyclopropane and the

-system of the pyridazine.

Fukui Function Calculation: Calculate

and

indices.

Target: The Carbon-Cl site should exhibit the highest local electrophilicity (
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), validating it as the site for nucleophilic attack.

Visualization: The Reactivity Workflow
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Figure 1: QM workflow for determining the reactive conformation and electrophilic susceptibility

of the pyridazine scaffold.

Part 2: Synthetic Reactivity Modeling ( vs. Cross-
Coupling)
The utility of 3-Chloro-6-cyclopropylpyridazine lies in its ability to undergo substitution to

form complex drugs like Risdiplam. Modeling the transition state (TS) of these reactions saves

weeks of wet-lab optimization.

Modeling the Pathway
The displacement of the Chlorine by an amine (e.g., the piperazine/piperidine derivatives in

Risdiplam synthesis) follows an addition-elimination mechanism involving a Meisenheimer

complex.

Protocol:

Reactant Complex: Dock the nucleophile (e.g., piperazine) near the C3-Cl bond.

TS1 Search (Addition): Scan the N(nucleophile)-C(pyridazine) bond distance from 3.5 Å to

1.5 Å. Look for the energy maximum.

Intermediate Optimization: Locate the Meisenheimer intermediate (sp3 hybridized C3).
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TS2 Search (Elimination): Stretch the C-Cl bond.

Critical Insight: The cyclopropyl group at C6 donates electron density via induction (+I) and

hyperconjugation. This slightly deactivates the ring toward nucleophilic attack compared to a

bare pyridazine. Your model must reflect a higher activation energy barrier (

) than 3,6-dichloropyridazine.

Part 3: Structure-Based Drug Design (Docking)
When using this scaffold for kinase inhibition or SMN2 splicing modulation, the protonation

state of the pyridazine nitrogens is the most common failure point in docking studies.

Protonation State Sensitivity
Pyridazine has a pKa

2.3. However, 3-amino substituents (common in derivatives) can raise this significantly.

Rule: At physiological pH (7.4), the core is neutral.

Exception: If the derivative includes a basic amine side chain (like in Risdiplam), the side

chain is protonated, but the pyridazine ring remains neutral.

Docking Protocol (AutoDock Vina / Glide)
Target: SMN2 Splicing Modifier Binding Site (or kinase ATP pocket).

Grid Generation:

Center the grid on the co-crystallized ligand (e.g., PDB ID for Risdiplam-SMN2 complex if

available, or homology model).

Size:

Å.

Ligand Preparation:

Generate 3D conformers retaining the "bisected" cyclopropyl geometry derived in Part 1.
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Constraint: Apply a torsional constraint to the cyclopropyl-pyridazine bond during docking

if the barrier to rotation > 5 kcal/mol (from QM scan).

Interaction Scoring:

Prioritize poses showing Hydrogen Bonding to the pyridazine N2 (acceptor).

Verify

-stacking interactions with aromatic residues (e.g., Tyrosine/Phenylalanine) in the pocket.

Visualization: Interaction Network
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Figure 2: Pharmacophore interaction map for the scaffold within a typical hydrophobic binding

pocket.

Part 4: In Silico ADMET & Metabolic Liability
The cyclopropyl group is a "double-edged sword." It improves metabolic stability compared to

an ethyl group (blocking

-hydride elimination), but it introduces a specific liability: P450-mediated ring opening.

The "Cyclopropyl Paradox" Protocol
You must model the susceptibility of the cyclopropyl ring to CYP450 oxidation (specifically

CYP3A4 and CYP2D6).
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Methodology:

Site of Metabolism (SOM) Prediction: Use SMARTCyp or StarDrop.

Reaction Phenotyping:

Pathway A (Hydroxylation): C-H abstraction on the ring.[1]

Pathway B (Ring Opening): Single Electron Transfer (SET) leading to a radical cation,

followed by ring opening to a reactive enone or aldehyde.

Toxicity Alert: If the model predicts Ring Opening as the primary pathway, flag the compound

as a potential Mechanism-Based Inhibitor (MBI) of CYP enzymes (suicide inhibition).

Data Summary Table: Predicted Properties

Property Value (Predicted) Method Implication

LogP 2.1 ± 0.3
Consensus

(ChemAxon/RDKit)

Good oral

bioavailability range.

TPSA ~25 Å² Topology Analysis

High Blood-Brain

Barrier (BBB)

permeability (Crucial

for SMA).

H-Bond Acceptors 2 Structure Count
Interaction with kinase

hinge regions.

Metabolic Liability Cyclopropyl C-H
SMARTCyp Score >

50

Potential for CYP3A4

oxidation; requires

monitoring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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